Cas no 131027-12-8 (2-(methyldisulfanyl)ethan-1-amine hydrochloride)

• Product Name: 2-(methyldisulfanyl)ethan-1-amine hydrochloride
• CAS No: 131027-12-8
• MF: C₃H₁₀ClNS₂
• MW: 159.701197147369
• MDL: MFCD28383925
• CID: 3706601
• PubChem ID: 85609996
• Update Time: 2025-08-05

2-(methyldisulfanyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(methyldithio)-, hydrochloride
• 2-(methyldisulfanyl)ethan-1-amine hydrochloride
• XPSDIJICFDWRBV-UHFFFAOYSA-N
• C3H10ClNS2
• methyldithioethylamine hydrochloride
• 2-(methyldisulfanyl)ethan-1-aminehydrochloride
• 131027-12-8
• GFA02712
• 2-(METHYLDISULFANYL)ETHAN-1-AMINE HCL
• 831-806-8
• SCHEMBL3896193
• EN300-205636
• AT25568
• 2-(methyldisulfanyl)ethanamine;hydrochloride

• MDL： MFCD28383925
• Inchi： 1S/C3H9NS2.ClH/c1-5-6-3-2-4;/h2-4H2,1H3;1H
• InChI Key： XPSDIJICFDWRBV-UHFFFAOYSA-N
• SMILES： C(CN)SSC.Cl

Computed Properties

• Exact Mass: 158.9943194Da
• Monoisotopic Mass: 158.9943194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 24.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6Ų

2-(methyldisulfanyl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(methyldisulfanyl)ethan-1-amine hydrochloride

2-(Methyldisulfanyl)ethan-1-amine Hydrochloride: A Comprehensive Overview

The compound 2-(methyldisulfanyl)ethan-1-amine hydrochloride (CAS No. 131027-12-8) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, often referred to as methyldisulfanyl ethanamine hydrochloride, belongs to the class of organosulfur compounds, which are known for their unique chemical properties and reactivity. Recent advancements in synthetic chemistry have shed light on its synthesis, characterization, and potential uses, making it a subject of interest in both academic and industrial research.

Methyldisulfanyl ethanamine hydrochloride is characterized by its structure, which includes a disulfide group (-S-S-) attached to a methyl group and an ethanamine moiety. The hydrochloride form indicates that the compound exists as a salt, with the amine group protonated by hydrochloric acid. This structural feature not only influences its physical properties but also plays a crucial role in its chemical reactivity. The molecule's ability to act as both a nucleophile and an electrophile makes it versatile in various reactions, particularly in the field of organic synthesis.

Recent studies have explored the synthesis of methyldisulfanyl ethanamine hydrochloride using innovative methods that enhance yield and purity. For instance, researchers have employed catalytic systems that facilitate the formation of the disulfide bond under mild conditions. These advancements have not only improved the scalability of the synthesis process but also opened avenues for its application in pharmaceuticals and agrochemicals. The compound's ability to undergo sulfur-based transformations has been leveraged in the development of bioactive molecules, further underscoring its importance in drug discovery.

In terms of applications, methyldisulfanyl ethanamine hydrochloride has shown promise in the field of materials science. Its sulfur-containing structure makes it an ideal candidate for use in sulfur-based polymers and composites. Recent research has demonstrated its role as a building block for constructing advanced materials with tailored mechanical and thermal properties. Additionally, its ability to participate in click chemistry reactions has expanded its utility in creating complex molecular architectures.

The compound's reactivity is not limited to organic synthesis; it also finds applications in catalysis. Studies have revealed that methyldisulfanyl ethanamine hydrochloride can act as a ligand in transition metal-catalyzed reactions, enhancing their efficiency and selectivity. This property has led to its use in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. Such advancements have significant implications for the production of enantiopure compounds, which are critical in pharmaceutical manufacturing.

Another area where methyldisulfanyl ethanamine hydrochloride has garnered attention is in biochemistry. Its sulfur-containing groups make it a potential candidate for studying sulfur metabolism and related biochemical pathways. Recent investigations have explored its role as a precursor for sulfenic acid derivatives, which are known to play critical roles in cellular signaling and antioxidant defense mechanisms. Understanding these pathways could pave the way for novel therapeutic interventions targeting oxidative stress-related diseases.

The environmental impact of methyldisulfanyl ethanamine hydrochloride is another area of active research. Studies have examined its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability, with microbial degradation being a significant pathway for its removal from aqueous environments. However, further research is needed to fully understand its ecological implications and ensure sustainable practices during its production and use.

In conclusion, 2-(methyldisulfanyl)ethan-1-amine hydrochloride (CAS No. 131027-12-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.